Cas no 389628-92-6 (2,7'-Cyclo-9,9'-epoxy-8,8'-lignan-3,3',4,4',5,5',7-heptol; (7R,7'R,8S,8'S)-form, 3,3',4,4',5,5'-Hexa-Me ether, 7-Ac)

• Product Name: 2,7'-Cyclo-9,9'-epoxy-8,8'-lignan-3,3',4,4',5,5',7-heptol; (7R,7'R,8S,8'S)-form, 3,3',4,4',5,5'-Hexa-Me ether, 7-Ac
• CAS No: 389628-92-6
• MF: C₂₆H₃₂O₉
• MW: 488.526888847351
• CID: 6669968
• Update Time: 2024-03-02

2,7'-Cyclo-9,9'-epoxy-8,8'-lignan-3,3',4,4',5,5',7-heptol; (7R,7'R,8S,8'S)-form, 3,3',4,4',5,5'-Hexa-Me ether, 7-Ac Chemical and Physical Properties

Names and Identifiers

• (+)-Aglacin A
• 2,7'-Cyclo-9,9'-epoxy-8,8'-lignan-3,3',4,4',5,5',7-heptol; (7R,7'R,8S,8'S)-form, 3,3',4,4',5,5'-Hexa-Me ether, 7-Ac

• Inchi： 1S/C26H32O9/c1-13(27)35-23-15-10-20(30-4)25(32-6)26(33-7)22(15)21(16-11-34-12-17(16)23)14-8-18(28-2)24(31-5)19(9-14)29-3/h8-10,16-17,21,23H,11-12H2,1-7H3
• InChI Key： HYTRXFXLKNANPP-UHFFFAOYSA-N
• SMILES： COC1C(OC)=C(OC)C=C(C2C3C(=CC(=C(C=3OC)OC)OC)C(OC(=O)C)C3C2COC3)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• XLogP3: 2.079

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Aryltetralin lignans Aryltetralin lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Aryltetralin lignans